Cas no 32672-82-5 (1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

1-(2-Hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidin-4-one core substituted with a 2-hydroxyethyl group at the 1-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The hydroxyethyl side chain enhances solubility in polar solvents, facilitating its use in synthetic applications. Its pyrazolopyrimidinone scaffold is known for bioactivity, particularly in kinase inhibition and nucleoside analog development. The compound's stability and functional group versatility allow for further derivatization, supporting its role in drug discovery and material science. High purity grades are available for precision applications.

1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one structure

32672-82-5 structure

Product Name:1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

CAS No:32672-82-5

MF:C₇H₈N₄O₂

MW:180.16402053833

MDL:MFCD09743057

CID:323155

PubChem ID:135408778

Update Time:2025-10-28

1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-(2-hydroxyethyl)-
- 1-(2-hydroxyethyl)-2H-pyrazolo[3,4-d]pyrimidin-4-one
- 1-(2-Hydroxy-aethyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-on
- 1-(2-hydroxyethyl)-1,2-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
- 1-(2-hydroxy-ethyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
- AC1L5CR3
- AC1Q6ID3
- CTK4G9098
- F2135-0118
- KST-1B3721
- NSC11587
- SureCN9001179
- 1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
- 1-(2-hydroxyethyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
- AKOS004121191
- 1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- 1-(2-hydroxyethyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
- NSC-11587
- Z2488960402
- EN300-238449
- AKOS005208473
- DTXSID10279184
- 1-(2-Hydroxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- 32672-82-5
- SCHEMBL9001179
- SB75102
- MDL： MFCD09743057
- Inchi： 1S/C7H8N4O2/c12-2-1-11-6-5(3-10-11)7(13)9-4-8-6/h3-4,12H,1-2H2,(H,8,9,13)
- InChI Key： XUYUXVGUZXUGLJ-UHFFFAOYSA-N
- SMILES： OCCN1C2=C(C(NC=N2)=O)C=N1

Computed Properties

Exact Mass: 180.06484
Monoisotopic Mass: 180.065
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 79.5Å²

Experimental Properties

Density: 1.67
Boiling Point: 375.9°C at 760 mmHg
Flash Point: 181.1°C
Refractive Index: 1.764
PSA: 77.29
LogP: -0.88810

1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM288608-100mg	1-(2-Hydroxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one	32672-82-5	95+%	100mg	$238	2021-08-18
Chemenu	CM288608-250mg	1-(2-Hydroxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one	32672-82-5	95+%	250mg	$386	2021-08-18
Chemenu	CM288608-1g	1-(2-Hydroxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one	32672-82-5	95+%	1g	$1016	2021-08-18
TRC	H120006-100mg	1-(2-hydroxy-ethyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one	32672-82-5		100mg	$ 70.00	2022-06-04
TRC	H120006-500mg	1-(2-hydroxy-ethyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one	32672-82-5		500mg	$ 275.00	2022-06-04
TRC	H120006-1g	1-(2-hydroxy-ethyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one	32672-82-5		1g	$ 435.00	2022-06-04
Chemenu	CM288608-100mg	1-(2-Hydroxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one	32672-82-5	95+%	100mg	$238	2022-03-01
Chemenu	CM288608-250mg	1-(2-Hydroxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one	32672-82-5	95+%	250mg	$386	2022-03-01
Chemenu	CM288608-1g	1-(2-Hydroxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one	32672-82-5	95%+	1g	$283	2023-02-17
Enamine	EN300-238449-0.05g	1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one	32672-82-5	95.0%	0.05g	$66.0	2025-03-21